Cas no 116799-18-9 (7H-Cyclopenta[e][1,2,4]triazolo[1,5-c]pyrimidin-5-amine,2-(2-furanyl)-8,9-dihydro-)

• Product Name: 7H-Cyclopenta[e][1,2,4]triazolo[1,5-c]pyrimidin-5-amine,2-(2-furanyl)-8,9-dihydro-
• CAS No: 116799-18-9
• MF: C₁₂H₁₁N₅O
• MW: 241.248641252518
• CID: 194709
• PubChem ID: 3082810
• Update Time: 2025-04-19

7H-Cyclopenta[e][1,2,4]triazolo[1,5-c]pyrimidin-5-amine,2-(2-furanyl)-8,9-dihydro- Chemical and Physical Properties

Names and Identifiers

• 7H-Cyclopenta[e][1,2,4]triazolo[1,5-c]pyrimidin-5-amine,2-(2-furanyl)-8,9-dihydro-
• Cgs-21197
• L005978
• 4-(furan-2-yl)-3,5,6,8-tetrazatricyclo[7.3.0.02,6]dodeca-1(9),2,4,7-tetraen-7-amine
• 7H-Cyclopenta(e)(1,2,4)triazolo(1,5-c)pyrimidin-5-amine, 2-(2-furanyl)-8,9-dihydro-
• Cgs 21197
• 2-(2-Furanyl)-8,9-dihydro-7H-cyclopenta(e)(1,2,4)triazolo(1,5-c)pyrimidin-5-amine
• DTXSID30151519
• 5-Amino-8,9-dihydro-2-(2-furanyl)-7H-cyclopenta(c)(1,2,4)triazolo(1,5-c)pyrimidine
• 116799-18-9
• SCHEMBL7317162

• Inchi： 1S/C12H11N5O/c13-12-14-8-4-1-3-7(8)11-15-10(16-17(11)12)9-5-2-6-18-9/h2,5-6H,1,3-4H2,(H2,13,14)
• InChI Key： XCXUDZMZHGNHKF-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C1=NN2C(N)=NC3CCCC=3C2=N1

Computed Properties

• Exact Mass: 241.09653
• Monoisotopic Mass: 241.09635999g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 82.2Ų

Experimental Properties

• PSA: 82.24